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Cat. No.: B612207

For Researchers, Scientists, and Drug Development Professionals

Introduction

GDC-0623 is a potent and selective, ATP-uncompetitive inhibitor of MEK1 (mitogen-activated
protein kinase kinase 1), a critical component of the RAS/RAF/MEK/ERK signaling pathway.[1]
[2][3] Dysregulation of this pathway is a frequent event in human cancers, often driven by
mutations in genes such as BRAF and KRAS, leading to uncontrolled cell proliferation and
survival.[2][3] GDC-0623 has demonstrated significant anti-tumor activity in a range of cancer
cell lines, particularly those harboring BRAF V600E and KRAS mutations.[1][4] These
application notes provide detailed protocols for identifying and characterizing GDC-0623
sensitivity in cancer cell lines.

Mechanism of Action

GDC-0623 is an allosteric inhibitor that binds to a pocket adjacent to the ATP-binding site of
MEKZ1.[1] This binding prevents MEK1 from being phosphorylated and activated by upstream
kinases such as RAF, thereby inhibiting the phosphorylation and activation of its only known
substrates, ERK1 and ERK2.[2] The inhibition of ERK1/2 phosphorylation leads to the
downregulation of downstream signaling pathways responsible for cell proliferation, survival,
and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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